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Compound of Interest

Compound Name: Glycovir

Cat. No.: B1671917 Get Quote

Welcome to the technical support center for the HPLC-MS/MS analysis of Glycovir. This

resource provides researchers, scientists, and drug development professionals with

comprehensive guidance on method development, troubleshooting, and data interpretation for

the characterization of this anti-HIV prodrug.

Frequently Asked Questions (FAQs)
Q1: What is Glycovir and what are its key properties?

Glycovir, also known as SC-49483, is an anti-HIV prodrug that acts as an alpha-glucosidase-1

inhibitor.[1] It targets the processing of viral glycoproteins in the host cell's endoplasmic

reticulum.[1] Its key chemical properties are summarized in the table below.

Property Value Reference

Chemical Formula C26H45NO8 [1][2]

Exact Mass 499.3145 Da [1]

Molecular Weight 499.64 g/mol [1][2]

IUPAC Name

[(2R,3R,4R,5S)-3,4,5-

tri(butanoyloxy)-1-

butylpiperidin-2-yl]methyl

butanoate

[2]
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Q2: What is the mechanism of action of Glycovir?

Glycovir is an alpha-glucosidase-1 inhibitor. This enzyme is crucial for the proper folding of

viral glycoproteins. By inhibiting this enzyme, Glycovir disrupts the formation of functional viral

envelope glycoproteins, which is a critical step in the viral life cycle.[1]

Q3: Why is HPLC-MS/MS a suitable method for Glycovir analysis?

High-Performance Liquid Chromatography (HPLC) coupled with tandem Mass Spectrometry

(MS/MS) is a powerful analytical technique for the quantification of small molecules like

Glycovir in complex biological matrices. HPLC provides excellent separation of the analyte

from other components, while MS/MS offers high sensitivity and selectivity for detection and

quantification.[3][4]

HPLC-MS/MS Method Development for Glycovir
This section provides a general framework for developing a robust HPLC-MS/MS method for

the characterization and quantification of Glycovir.

Experimental Workflow
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Sample Collection
(e.g., plasma, tissue homogenate)

Solid-Phase Extraction (SPE)
or Liquid-Liquid Extraction (LLE)

HPLC Separation
(Reversed-Phase or HILIC)

Mass Spectrometry
(ESI+, MRM mode)

Peak Integration and Quantification

Data Reporting and Interpretation

 

Cell Culture and Treatment

Protein Extraction and Digestion

Glycopeptide Enrichment

LC-MS/MS Analysis

Data Analysis

Virus-infected Host Cells

Treatment with Glycovir

Protein Extraction

Tryptic Digestion

HILIC or Lectin Affinity Chromatography

nanoLC-MS/MS

Glycopeptide Identification and Quantification

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1671917?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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